1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide

• IUPAC Name: 1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C14H18N2O3/c1-10(17)16-8-6-11(7-9-16)14(19)15-12-2-4-13(18)5-3-12/h2-5,11,18H,6-9H2,1H3,(H,15,19)
• InChI Key: DXSNUYKEGHKONL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C(=O)NC2=CC=C(C=C2)O
• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol

Description

1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide, also known as AHPPC, is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide exerts its therapeutic effects by modulating various signaling pathways in the body. It has been found to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which contribute to the pathogenesis of neurodegenerative disorders. 1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide also activates the Nrf2/ARE pathway, which plays a crucial role in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide has been shown to have a wide range of biochemical and physiological effects. It has been found to reduce the levels of inflammatory markers, such as TNF-α, IL-1β, and IL-6, in the brain. 1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide also increases the levels of antioxidants, such as glutathione, which protect cells from oxidative damage. In addition, 1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide has been shown to improve cognitive function and motor performance in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide has several advantages for lab experiments. It is readily available, easy to synthesize, and has a relatively low toxicity profile. However, 1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide has some limitations as well. It is not very soluble in water, which can make it difficult to administer in certain experiments. In addition, its mechanism of action is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for research on 1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide. One area of interest is the development of 1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide derivatives with improved solubility and bioavailability. Another direction is the investigation of the potential use of 1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide in the treatment of other neurological disorders, such as Huntington's disease and multiple sclerosis. Furthermore, the exploration of the molecular mechanisms underlying the therapeutic effects of 1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide could provide new insights into the pathogenesis of neurodegenerative disorders.

Synthesis Methods

The synthesis of 1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide involves the reaction of 4-hydroxybenzaldehyde with piperidine in the presence of acetic anhydride. The resulting product is then hydrolyzed to obtain 1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide. The synthesis method of 1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide is relatively simple and cost-effective, making it a suitable compound for scientific research.

Scientific Research Applications

1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-inflammatory, antioxidant, and neuroprotective effects. 1-acetyl-N-(4-hydroxyphenyl)piperidine-4-carboxamide has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.